Cas no 58929-71-8 ( )
structure
Product Name:
CAS No:58929-71-8
MF:C16H19NO
MW:241.328164339066
CID:949316
PubChem ID:340019
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-N-methyl-2-phenoxyethanamine
- AC1L7RAG
- AC1Q3XIN
- AG-G-09137
- benzyl(methyl)(2-phenoxyethyl)amine
- CTK5A9103
- N-BENZYL-N-METHYL-2-PHENOXY-ETHANAMINE
- NSC369293
- SMR001875154
- SCHEMBL17682060
- NSC-369293
- 58929-71-8
- MLS003171250
- DTXSID20321062
-
-
- Inchi： 1S/C16H19NO/c1-17(14-15-8-4-2-5-9-15)12-13-18-16-10-6-3-7-11-16/h2-11H,12-14H2,1H3
- InChI Key： PDZWHGWSMGQZTD-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CCN(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 241.14677
- Monoisotopic Mass: 241.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 21.26
- LogP: 3.19740
Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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